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Compound of Interest

Phenyiltrimethylammonium
Compound Name:

methosulfate
CAS No.: 28001-58-3
Cat. No.: B1599949

Get Quote

Executive Summary

Phenyltrimethylammonium methosulfate (PhTMAMS) is a quaternary ammonium salt
utilized as a Phase Transfer Catalyst (PTC) in heterogeneous organic transformations. Unlike
ubiquitous halide-based catalysts (e.g., TBAB, TEBA), PhnTMAMS provides a non-halide

counterion (

) environment. This unique property is critical for applications requiring high atom economy,
electrochemical stability, or the avoidance of halide-induced catalyst poisoning.

This guide details the mechanistic advantages of PhnTMAMS, specifically its role in mitigating
"anion poisoning" in nucleophilic substitutions, and provides a validated protocol for the O-
alkylation of phenols—a representative biphasic reaction.

Chemical Identity & Properties
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Property Specification

Chemical Name Phenyltrimethylammonium methosulfate
CAS Number 28001-58-3

Formula

Molecular Weight 247.31 g/mol

Structure

High in Water, Alcohols; Moderate in

Solubility
DCM/Chloroform

Melting Point 123-125 °C

Mechanistic Advantage: The "Non-Halide" Factor
In standard PTC cycles, the catalyst (
) shuttles a nucleophile (

) into the organic phase. A common failure mode is catalyst poisoning, where the leaving group

(

) of the reaction is highly lipophilic (e.g., lodide,

). The catalyst pairs with the lipophilic

and remains trapped in the organic phase, ceasing the catalytic cycle.

PhTMAMS offers two distinct advantages:
e Hydrophilic Counterion: The methosulfate anion (

) is highly hydrophilic. In the initial equilibrium, it readily exchanges with the target
nucleophile in the aqueous phase, ensuring rapid initiation of the catalytic cycle.

» Avoidance of Halide Competition: In reactions sensitive to halide nucleophilicity (e.g., where
side-reactions like dehydrohalogenation are possible), PhnTMAMS provides a chemically inert
anionic background.
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Mechanistic Pathway

The following diagram illustrates the interfacial mechanism where PhrTMAMS (

) initiates the transfer of a nucleophile (

) across the interface.
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Figure 1: Interfacial mechanism of PhnTMAMS. The hydrophilic methosulfate anion facilitates
rapid initial ion exchange.

Validated Protocol: O-Alkylation of 2-Naphthol

This protocol demonstrates the use of PhTMAMS in the synthesis of 2-methoxynaphthalene
(Nerolin), a fragrance compound. This reaction is chosen because the etherification of
naphthols requires efficient phase transfer to overcome the

barrier.

Reaction:
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Note: While Dimethyl Sulfate (DMS) is the reagent here, PhnTMAMS is added as the catalyst to
accelerate the interphase transfer of the naphthoxide ion.

Reagents & Equipment

Substrate: 2-Naphthol (14.4 g, 0.1 mol)

Reagent: Dimethyl Sulfate (13.9 g, 0.11 mol) [Caution: Highly Toxic]
Catalyst: Phenyltrimethylammonium methosulfate (1.2 g, 5 mol%)
Base: Sodium Hydroxide (50% ag. solution, 20 mL)

Solvent: Toluene (50 mL)

Equipment: 250 mL 3-neck round bottom flask, mechanical stirrer (overhead), reflux
condenser, dropping funnel.

Step-by-Step Procedure

Phase Preparation:

o Charge the flask with 2-Naphthol dissolved in Toluene (50 mL).

o Add the Phenyltrimethylammonium methosulfate (catalyst) directly to the flask. It may
appear as a suspension initially.

Deprotonation:
o Start mechanical stirring at 600 RPM (vigorous stirring is critical for PTC).

o Add the 50% NaOH solution dropwise. The mixture will darken as the sodium naphthoxide
forms.

o Checkpoint: Ensure the catalyst is fully dispersed. PhnTMAMS will facilitate the transport of
the naphthoxide anion into the toluene layer.

Reaction Initiation:
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o Heat the mixture to 45-50 °C.

o Add Dimethyl Sulfate dropwise via the addition funnel over 20 minutes. Exothermic
reaction—monitor temperature.

o Digestion:
o Maintain temperature at 50 °C for 2 hours.

o TLC Monitoring: Check for disappearance of 2-Naphthol (Mobile phase: Hexane/Ethyl
Acetate 9:1).

e Quench & Workup:
o Cool to room temperature.

o Add water (50 mL) to dissolve the inorganic salts (

)

o Separate the phases. Wash the organic (toluene) layer with dilute NaOH (10 mL) to
remove unreacted naphthol, then with water (2 x 20 mL).

¢ Isolation:

o Dry the organic layer over anhydrous

o Evaporate the solvent under reduced pressure.

o Recrystallize the crude solid from ethanol.

Expected Results

e Yield: >90%
e Purity: >98% (HPLC)

o Appearance: White crystalline solid.
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Workflow Diagram
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Figure 2: Operational workflow for PhnTMAMS-catalyzed alkylation.

Optimization & Troubleshooting

Parameter Impact Optimization Strategy

N o Maintain >500 RPM. If yield is
Critical. PTC is diffusion-

Agitation Rate ] low, increase stirring speed or
controlled across the interface.
use a baffled flask.

Standard is 1-5 mol%. For

difficult substrates (sterically

Catalyst Loading Determines rate. ] _
hindered), increase to 10
mol%.
PhTMAMS is stable up to
~120°C. However, for
Temperature Affects rate and selectivity. methylation, keep <60°C to

prevent hydrolysis of the
alkylating agent.

If the reaction stalls, the

. . concentration of
Competition with

Anion Exchange might be too high (salting out
the catalyst). Dilute the

aqueous phase slightly.

Safety & Handling (E-E-A-T)
» Toxicity: PhnTMAMS is toxic if swallowed (Acute Tox.[1] 3) and causes skin/eye irritation.[1][2]
[3]

» Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.
o Waste: Aqueous waste will contain methyl sulfate salts (

). Treat as hazardous waste; do not acidify without checking for residual dimethyl sulfate
(potential for methanol/sulfuric acid generation).
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o Storage: Hygroscopic. Store in a tightly closed container at room temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1599949/docs#application-note-
phenyltrimethylammonium-methosulfate-as-a-non-halide-phase-transfer-catalyst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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